Cas no 90-53-9 (2-(2,3-dimethoxyphenyl)acetic acid)

2-(2,3-dimethoxyphenyl)acetic acid structure
90-53-9 structure
Product Name:2-(2,3-dimethoxyphenyl)acetic acid
CAS No:90-53-9
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00060351
CID:804861
PubChem ID:135964
Update Time:2024-10-26

2-(2,3-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2,3-dimethoxy-
    • o-Homoveratric Acid
    • 2-(2,3-Dimethoxyphenyl)acetic acid
    • 2,3-DIMETHOXYPHENYLACETIC ACID
    • 2,3-Dimethoxybenzeneacetic acid (ACI)
    • Acetic acid, (2,3-dimethoxyphenyl)- (6CI, 8CI)
    • NSC 12232
    • MFCD00060351
    • CS-0070434
    • DTXCID40160475
    • SCHEMBL991380
    • AKOS002672003
    • CL8882
    • 90-53-9
    • DTXSID90237984
    • 2,3-Dimethoxy phenyl acetic acid
    • NSC12232
    • 2,3-dimethoxyphenyl acetic acid
    • Benzeneacetic acid,3-dimethoxy-
    • NSC-12232
    • AC-14689
    • F9994-4166
    • DB-019774
    • AS-46131
    • Benzeneacetic acid, 2,3-dimethoxy-
    • Acetic acid, (2,3-dimethoxyphenyl)-
    • (2,3-Dimethoxyphenyl)acetic acid, AldrichCPR
    • AB92801
    • (2,3-dimethoxyphenyl)acetic acid
    • 2,3-Dimethoxy-benzeneacetic acid
    • Acetic acid,3-dimethoxyphenyl)-
    • 2-(2,3-dimethoxyphenyl)acetic acid
    • MDL： MFCD00060351
    • Inchi： 1S/C10H12O4/c1-13-8-5-3-4-7(6-9(11)12)10(8)14-2/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key： UZULEJNWMHZSGY-UHFFFAOYSA-N
    • SMILES： O=C(CC1C(OC)=C(OC)C=CC=1)O

Computed Properties

  • Exact Mass: 196.07400
  • Monoisotopic Mass: 196.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.189
  • Melting Point: 82-84°C
  • Boiling Point: 235-240 C
  • Flash Point: 123.9°C
  • Refractive Index: 1.527
  • PSA: 55.76000
  • LogP: 1.33090

2-(2,3-dimethoxyphenyl)acetic acid Security Information

2-(2,3-dimethoxyphenyl)acetic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2,3-dimethoxyphenyl)acetic acid Pricemore >>

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2-(2,3-dimethoxyphenyl)acetic acid Production Method

Production Method 1

86-51-1 86-51-1
24774-61-6 24774-61-6
90-53-9 90-53-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  15 min, rt
1.2 Reagents: Trimethyl phosphite ;  40 min, rt
1.3 Solvents: Tetrahydrofuran ;  rt → -78 °C; 15 min, -78 °C
1.4 Reagents: Lithium diisopropylamide Solvents: Ethylbenzene ,  Tetrahydrofuran ,  Heptane ;  40 min, -78 °C
1.5 2 h, -78 °C; -78 °C → rt; 2 h, rt
1.6 Reagents: Hydrogen bromide Solvents: Water ;  3 min, 100 °C
Reference
Development of a one-pot method for the homologation of aldehydes to carboxylic acids
McNulty, James; Das, Priyabrata, Tetrahedron, 2009, 65(37), 7794-7800

Production Method 2

4468-57-9 4468-57-9
90-53-9 90-53-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  10 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7
Reference
An improved and versatile method for the rapid synthesis of aryldihydrobenzofuran systems by a boron tribromide-mediated cyclization reaction
Detterbeck, Richard; Hesse, Manfred, Helvetica Chimica Acta, 2003, 86(2), 343-360

2-(2,3-dimethoxyphenyl)acetic acid Raw materials

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